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Compound of Interest

Compound Name:
N-(2-methoxyethyl)-N-

methylacetamide

Cat. No.: B8776631

Get Quote

Application Note: N-(2-Methoxyethyl)-N-
methylacetamide (MEMA)
Chemical Profile & Rationale
N-(2-methoxyethyl)-N-methylacetamide is a bifunctional solvent designed to overcome

limitations of traditional amides (e.g., N,N-dimethylacetamide, DMAc) and ethers (e.g.,

dimethoxyethane, DME).

CAS Number: 786685-91-4[1]

Formula:

Molecular Weight: 131.17 g/mol

Structure: Acetamide core (

) substituted at the nitrogen with a methyl group (
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) and a 2-methoxyethyl group (

).

Why Use MEMA?
Electrochemical Stability: The methoxyethyl group provides a "glyme-like" chelation

environment for cations (Li+, Na+), enhancing ionic conductivity in battery electrolytes while

maintaining a wider electrochemical window than pure ethers.

Solvency Power: As a tertiary amide, it dissolves a wide range of organic and inorganic

compounds, making it an excellent medium for nucleophilic substitutions and cross-coupling

reactions where salt solubility is rate-limiting.

Reduced Volatility: Higher molecular weight compared to DMAc results in lower vapor

pressure, improving safety in high-temperature applications.

Safety & Handling (Critical)
Hazard Class: Tertiary Amide / Ether Derivative.

Skin Absorption: Like DMAc and NMP, MEMA is likely to penetrate skin rapidly. Double-

gloving (Nitrile/Laminate) is mandatory.

Reproductive Toxicity: Treat as a potential reproductive toxin (teratogen) by analogy to

structurally similar amides (NMP, DMAc).

Flammability: Combustible liquid. Store away from oxidizers.

Protocol A: Synthesis & Purification of High-Purity
MEMA
Use this protocol if commercial sources are unavailable or insufficient purity (e.g., for battery

grade >99.9%).

Reagents
Precursor: N-(2-methoxyethyl)methylamine (CAS: 38256-93-8)
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Acylating Agent: Acetic Anhydride (

99%) or Acetyl Chloride

Base (if using Acetyl Chloride): Triethylamine (TEA)

Solvent: Dichloromethane (DCM) or Toluene (optional)

Step-by-Step Synthesis
Setup: Equip a 3-neck round-bottom flask (RBF) with a reflux condenser, addition funnel,

and nitrogen inlet. Cool to 0°C in an ice bath.

Charging: Add N-(2-methoxyethyl)methylamine (1.0 eq) and TEA (1.1 eq) to the flask. Dilute

with DCM (5 volumes) if temperature control is needed.

Addition: Dropwise add Acetyl Chloride (1.05 eq) over 1 hour. Exothermic reaction – maintain

T < 10°C.

Reaction: Allow to warm to Room Temperature (RT) and stir for 4–6 hours. Monitor by TLC

or GC-MS.

Quench & Wash:

Quench with saturated

solution.[2]

Wash organic layer with 1M HCl (to remove unreacted amine), then Brine.

Dry over anhydrous

.

Purification (Crucial):

Rotary Evaporation: Remove solvent.
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Vacuum Distillation: Distill the crude oil under reduced pressure (<10 mbar). Collect the

main fraction (bp approx. 80–90°C at 5 mmHg, estimate based on structure).

Drying: Store over activated 4Å Molecular Sieves for 48 hours to remove trace water (<20

ppm).

Workflow Visualization
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Caption: Synthesis and purification pipeline for battery-grade MEMA solvent.
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Protocol B: Electrochemical Characterization
(Battery Electrolyte)
Objective: Evaluate MEMA as a co-solvent for high-voltage Li-ion batteries.

Materials
Solvent: Purified MEMA (from Protocol A).

Co-Solvents: Ethylene Carbonate (EC), Dimethyl Carbonate (DMC).[3]

Salt: Lithium Hexafluorophosphate (

), battery grade.

Electrodes: Pt working electrode, Li metal counter/reference.

Electrolyte Formulation
Component Ratio (v/v or wt%) Function

EC 30% SEI Formation / High Dielectric

DMC 40% Viscosity Reducer

MEMA 30%
Li+ Chelation / Conductivity

Booster

1.0 M Charge Carrier

Experimental Steps
Glovebox Operation: All mixing must be done in an Ar-filled glovebox (

ppm,

ppm).

Solvation: Dissolve

slowly into the mixed solvent. Caution: Exothermic.
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Conductivity Measurement:

Use a conductivity probe (e.g., Mettler Toledo) calibrated with KCl standards.

Measure from -20°C to 60°C in 10°C increments.

Electrochemical Stability Window (LSV):

Cell: 3-electrode coin cell or beaker cell.

Scan: Linear Sweep Voltammetry (LSV) from OCV to 6.0 V vs.

.

Rate: 1.0 mV/s.

Criteria: Define stability limit at current density > 10

.

Data Analysis: Stability vs. Conductivity
MEMA is expected to show:

Higher Conductivity than pure carbonate electrolytes due to the ether-like tail assisting Li+

dissociation.

Oxidative Stability up to ~4.5–4.8 V, making it suitable for NMC811 or LCO cathodes.

Protocol C: Solubilization for Organic Synthesis
Objective: Use MEMA to accelerate nucleophilic substitution reactions (e.g.,

) involving inorganic salts (e.g.,

,

,

).
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Rationale
The "methoxyethyl" arm acts as a built-in phase transfer catalyst (cryptand-like behavior),

solubilizing the cation (

,

) and creating a "naked," more reactive anion.

Procedure
Reaction Setup:

Substrate: Alkyl Halide (1.0 eq).

Nucleophile: Potassium Phthalimide or Sodium Azide (1.2 eq).

Solvent: MEMA (0.5 M concentration relative to substrate).

Execution:

Stir mixture at varying temperatures (RT, 50°C, 80°C).

Note: MEMA allows lower reaction temperatures compared to DMF/DMSO due to

enhanced anion reactivity.

Workup:

Dilute with water (MEMA is water-miscible).

Extract product with Ethyl Acetate or Ether.

Wash aqueous layer thoroughly to remove MEMA.

Comparative Solvent Performance Table
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Solvent

Dielectric
Const. (

)

Cation
Solvation

Anion
Reactivity

Workup Ease

MEMA
High (Est. ~30-

40)

Excellent

(Chelation)
Very High Water Wash

DMAc 37.8 Good High Water Wash

DMF 36.7 Moderate High Water Wash

THF 7.5 Moderate Low Evaporation

Logical Diagram: Battery Electrolyte Testing
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Caption: Decision workflow for validating MEMA-based electrolytes in Li-ion cells.
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(Note: Specific literature on "N-(2-methoxyethyl)-N-methylacetamide" is sparse; protocols

above are derived from first-principles chemistry of functionalized amides and standard

electrochemical methodologies.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8776631/docs#experimental-protocol-for-using-n-2-
methoxyethyl-n-methylacetamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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